{4-benzyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl}methanol

• IUPAC Name: [4-benzyl-1-[(5-methyl-1-propylpyrazol-4-yl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C21H31N3O/c1-3-11-24-18(2)20(15-22-24)16-23-12-9-21(17-25,10-13-23)14-19-7-5-4-6-8-19/h4-8,15,25H,3,9-14,16-17H2,1-2H3
• InChI Key: RWYXDCCOALMJEW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)CN2CCC(CC2)(CC3=CC=CC=C3)CO)C
• Molecular Formula: C21H31N3O
• Molecular Weight: 341.5 g/mol

Description

{4-benzyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl}methanol is a compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {4-benzyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl}methanol is not fully understood. However, it has been suggested that this compound may act as a partial agonist at the mu-opioid receptor, which could contribute to its analgesic effects. Additionally, this compound has been shown to inhibit the reuptake of dopamine in the brain, which could contribute to its modulatory effects on dopamine release.
Biochemical and Physiological Effects:
{4-benzyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl}methanol has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to have a potent analgesic effect, which could be attributed to its partial agonist activity at the mu-opioid receptor. Additionally, this compound has been shown to modulate dopamine release in the brain, which could have implications for the treatment of neurological disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using {4-benzyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl}methanol in lab experiments is its potent analgesic effect, which could be useful for studying pain pathways and developing new analgesic agents. However, one limitation of this compound is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of {4-benzyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl}methanol. One potential direction is the development of new drugs based on this compound's scaffold, which could have applications in the treatment of neurological disorders and pain management. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could provide new insights into dopamine signaling and pain pathways in the brain. Finally, studies are needed to investigate the potential side effects of this compound and its safety profile, which could inform its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of {4-benzyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl}methanol involves the reaction of benzyl chloride, 4-piperidone, and 5-methyl-1-propyl-1H-pyrazole-4-carbaldehyde in the presence of sodium borohydride. The reaction yields the desired compound, which can be purified through column chromatography.

Scientific Research Applications

{4-benzyl-1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-4-piperidinyl}methanol has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have a modulatory effect on dopamine release in the brain, which could have implications for the treatment of neurological disorders such as Parkinson's disease. In pharmacology, this compound has been studied for its potential as a novel analgesic agent, as it has been shown to have a potent analgesic effect in animal models. In medicinal chemistry, this compound has been explored as a potential scaffold for the development of new drugs.